Cas no 1361472-83-4 (3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile)

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile is a versatile brominated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—a reactive bromomethyl group, a difluoromethyl substituent, and a nitrile functionality—make it a valuable intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The difluoromethyl group enhances metabolic stability, while the bromomethyl moiety facilitates further functionalization via nucleophilic substitution or cross-coupling reactions. The methoxy and nitrile groups provide additional sites for derivatization, enabling tailored modifications. This compound is particularly suited for the development of bioactive compounds, offering a balance of reactivity and stability for advanced synthetic workflows.

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile structure

1361472-83-4 structure

Product Name:3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

CAS No:1361472-83-4

MF:C₁₀H₉BrF₂N₂O

MW:291.092068433762

CID:4912649

Update Time:2025-10-18

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile
- Inchi： 1S/C10H9BrF2N2O/c1-16-10-7(5-11)4-6(2-3-14)8(15-10)9(12)13/h4,9H,2,5H2,1H3
- InChI Key： STYXBSLDXXPJJX-UHFFFAOYSA-N
- SMILES： BrCC1=C(N=C(C(F)F)C(CC#N)=C1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 269
XLogP3: 2
Topological Polar Surface Area: 45.9

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026001722-500mg	3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile	1361472-83-4	97%	500mg	$1,068.20	2022-04-03
Alichem	A026001722-1g	3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile	1361472-83-4	97%	1g	$1,831.20	2022-04-03

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile Related Literature

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Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile: A Comprehensive Overview

The compound 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361472-83-4) is a highly specialized organic molecule with significant applications in the fields of agrochemicals and pharmaceuticals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with bromomethyl, difluoromethyl, methoxy, and acetonitrile groups. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel insecticides with enhanced efficacy against agricultural pests. The bromomethyl group in the molecule serves as an electrophilic center, facilitating nucleophilic substitution reactions that are critical in the construction of complex molecular architectures. This property has been leveraged in the design of next-generation pesticides that exhibit improved selectivity and reduced environmental impact.

In addition to its pesticidal applications, 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile has shown promise in medicinal chemistry. The acetonitrile group, which is electron-withdrawing, can modulate the electronic properties of the pyridine ring, enhancing its ability to interact with biological targets. Recent investigations have demonstrated that this compound can act as a scaffold for the development of anti-inflammatory agents and anticancer drugs. Its ability to undergo various chemical transformations makes it a versatile building block in drug discovery programs.

The synthesis of 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution reactions to introduce the desired substituents. The bromomethyl group is introduced via alkylation, while the difluoromethyl group is added through a nucleophilic substitution process. The methoxy and acetonitrile groups are incorporated using standard functional group transformations. These steps are optimized to ensure high yields and purity, making the compound suitable for large-scale production.

From an environmental standpoint, 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid microbial degradation in soil and aquatic environments, reducing its persistence in the ecosystem. This attribute is particularly important for its application in agriculture, where minimizing environmental contamination is a key concern.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361472-83-4) is a versatile and valuable compound with diverse applications across multiple industries. Its unique structure and reactivity make it an essential tool in modern organic synthesis, offering researchers and industry professionals a wide range of opportunities for innovation and development.